Cas no 1566705-91-6 (diethyl-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: diethyl-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1566705-91-6
• MF: C₆H₁₀ClN₃O₂S
• MW: 223.680498600006
• MDL: MFCD25945986
• CID: 5245425
• PubChem ID: 104019332
• Update Time: 2026-03-08

diethyl-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-sulfonyl chloride, 4,5-diethyl-
• diethyl-4H-1,2,4-triazole-3-sulfonyl chloride

• MDL： MFCD25945986
• Inchi： 1S/C6H10ClN3O2S/c1-3-5-8-9-6(10(5)4-2)13(7,11)12/h3-4H2,1-2H3
• InChI Key： ZZZMUKORFMIILK-UHFFFAOYSA-N
• SMILES： N1=C(CC)N(CC)C(S(Cl)(=O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on diethyl-4H-1,2,4-triazole-3-sulfonyl chloride

Comprehensive Overview of Diethyl-4H-1,2,4-Triazole-3-Sulfonyl Chloride (CAS No. 1566705-91-6)

Diethyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1566705-91-6) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the triazole family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry, agrochemicals, and material science. The presence of both sulfonyl chloride and diethyl functional groups enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for triazole-based compounds has surged due to their role in developing antifungal agents, anticancer drugs, and corrosion inhibitors. Researchers and industries are increasingly focusing on sulfonylation reactions, where diethyl-4H-1,2,4-triazole-3-sulfonyl chloride serves as a key reagent. Its unique structure allows for selective modifications, enabling the synthesis of bioactive molecules with improved efficacy and reduced side effects.

One of the trending topics in organic chemistry is the exploration of green synthesis methods. Scientists are investigating eco-friendly protocols to produce sulfonyl chlorides like CAS No. 1566705-91-6 with minimal environmental impact. This aligns with the global push toward sustainable chemistry, addressing concerns about waste generation and energy consumption. Innovations such as catalytic processes and solvent-free reactions are being tested to optimize the production of this compound.

The pharmaceutical industry heavily relies on triazole sulfonyl chlorides for drug discovery. For instance, diethyl-4H-1,2,4-triazole-3-sulfonyl chloride is a precursor in the synthesis of enzyme inhibitors targeting diseases like diabetes and hypertension. Its ability to form stable covalent bonds with biological macromolecules makes it indispensable for designing targeted therapies. Recent studies highlight its potential in precision medicine, where tailored compounds offer personalized treatment options.

Another area of interest is the application of CAS No. 1566705-91-6 in material science. The compound's sulfonyl chloride group facilitates the creation of high-performance polymers and coatings with enhanced durability and thermal stability. These materials are critical for aerospace, automotive, and electronics industries, where advanced functional materials are in high demand.

From an analytical perspective, diethyl-4H-1,2,4-triazole-3-sulfonyl chloride is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are vital for reproducibility in research and industrial applications. Quality control protocols are rigorously followed to meet the standards of Good Manufacturing Practices (GMP).

In summary, diethyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1566705-91-6) is a multifaceted compound with significant relevance in modern chemistry. Its applications span pharmaceuticals, materials science, and sustainable synthesis, reflecting the compound's adaptability to evolving scientific and industrial needs. As research progresses, its role in innovative technologies is expected to expand further.